[4-(5-cyano-1-methyl-1H-pyrrol-2-yl)-3-methylphenyl]cyanamide

• CAS No.: 921631-70-1
• Molecular Formula: C14H12N4
• Molecular Weight: 236.27 g/mol
• IUPAC Name: [4-(5-cyano-1-methylpyrrol-2-yl)-3-methylphenyl]cyanamide
• InChI: InChI=1S/C14H12N4/c1-10-7-11(17-9-16)3-5-13(10)14-6-4-12(8-15)18(14)2/h3-7,17H,1-2H3
• InChI Key: QMMZRRWJRCSAKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC#N)C2=CC=C(N2C)C#N

Description

[4-(5-cyano-1-methyl-1H-pyrrol-2-yl)-3-methylphenyl]cyanamide is a useful research compound. Its molecular formula is C14H12N4 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

(4-bromo-3-methylphenyl)cyanamide (0.104 g, 0.5 mmol) tris (dibenzylideneacetone) dipalladium (11.6 mg, 0.0126 mmol), N-methyl-5-cyanopyrroleboronic acid (0.150 g, 1 mmol), and potassium carbonate (0.276 g, 2 mmol) were placed in a 40 mL vial fitted with a septa. The vial was then filled with a continuous flow of nitrogen and THF (2 mL) was added with stirring. Tri-tert-butylphosphine (10 wt % in hexane) (0.0486 mL, 0.0252 mmol) was added to the mixture and allowed to stir until the starting bromide was consumed. The mixture was then diluted with 1/1 hexane/ethylacetate, filtered through a plug of silica gel, the solvent evaporated and the residue was flash chromatographed on silica gel using 4/1 Hexane/THF to give [4-(5-cyano-1-methyl-1H-pyrrol-2-yl)-3-methylphenyl]cyanamide (0.015 g, 13%).